Cas no 51907-26-7 (9H-Thioxanthene-2-carboxylic acid, 7-hydroxy-9-oxo-)

• Product name: 9H-Thioxanthene-2-carboxylic acid, 7-hydroxy-9-oxo-
• CAS No: 51907-26-7
• MF: C₁₄H₈O₄S
• MW: 272.27592
• CID: 361113
• PubChem ID: 11991773

9H-Thioxanthene-2-carboxylic acid, 7-hydroxy-9-oxo- Chemical and Physical Properties

Names and Identifiers

• 9H-Thioxanthene-2-carboxylic acid, 7-hydroxy-9-oxo-
• 7-hydroxy-9-oxothioxanthene-2-carboxylic acid
• 51907-26-7
• DTXSID10475386

• Inchi： InChI=1S/C14H8O4S/c15-8-2-4-12-10(6-8)13(16)9-5-7(14(17)18)1-3-11(9)19-12/h1-6,15H,(H,17,18)
• InChI Key： HVKGMAOXKCYTAD-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C2C(C(C3=CC(O)=CC=C3S2)=O)=C1)=O

Computed Properties

• Exact Mass: 272.01434
• Monoisotopic Mass: 272.01432991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 99.9Ų

Experimental Properties

• PSA: 74.6